(3,4-Dimethoxyphenyl)hydrazine hydrochloride
Overview
Description
“(3,4-Dimethoxyphenyl)hydrazine hydrochloride” is a chemical compound with the molecular formula C8H13ClN2O2 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular weight of “(3,4-Dimethoxyphenyl)hydrazine hydrochloride” is 204.65 . The specific structure can be found in various chemical databases .Chemical Reactions Analysis
The specific chemical reactions involving “(3,4-Dimethoxyphenyl)hydrazine hydrochloride” are not detailed in the available resources. It is known to be used in the synthesis of chromene-fused quinolinones .Physical And Chemical Properties Analysis
“(3,4-Dimethoxyphenyl)hydrazine hydrochloride” is a solid at room temperature . It has a molecular weight of 204.65 . More specific physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Antidepressants : (3,4-Dimethoxyphenyl)hydrazine hydrochloride has been used in synthesizing antidepressant compounds. For instance, derivatives of 3,5-diphenyl-2-pyrazoline, which include 3,4-dimethoxyphenyl compounds, demonstrated significant antidepressant activity in mice (Palaska et al., 2001).
Preparation of Hydrazones : This compound serves as a precursor in the synthesis of various hydrazones. A study highlighted the synthesis of hydrazones from 3,4-dimethoxy-2-nitrobenzaldehyde using aryl hydrazine hydrochlorides (Luong Truong Minh & Hoa Nguyen Thi My, 2021).
Synthesis of Metabolites : It's used in the synthesis of complex organic compounds like metabolites of ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate (Mizuno et al., 2006).
Application in Chemical Reactions
Catalysis in Hydrazonation : The compound plays a role in hydrazonation reactions, particularly in the transformation of acetophenones and benzaldehydes (Vargas et al., 2020).
Synthesis of Pyrazole Derivatives : It is also utilized in the preparation of pyrazole derivatives with potential antimicrobial activity (Mohamed et al., 2006).
Formation of Heterocyclic Compounds : The compound aids in creating heterocyclic compounds with expected biological activity, such as derivatives of 4-(3,4-dichlorophenyl)-4-oxo-2-(4-antipyrinyl)-butanoic acid (Sayed et al., 2003).
Environmental and Analytical Applications
Detection of Water Pollutants : This compound is significant in developing methods for detecting major water pollutants like hydrazine and 4-chlorophenol (Tahernejad-Javazmi et al., 2018).
Spectrophotometric Determination : It has a role in the spectrophotometric determination of hydrazine by forming derivatives like 2,4-dinitrophenylhydrazine (George et al., 2008).
Safety and Hazards
“(3,4-Dimethoxyphenyl)hydrazine hydrochloride” is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation, and may cause an allergic skin reaction. It may also cause respiratory irritation and drowsiness or dizziness .
Future Directions
properties
IUPAC Name |
(3,4-dimethoxyphenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.ClH/c1-11-7-4-3-6(10-9)5-8(7)12-2;/h3-5,10H,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRSRMSMAVYUKRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NN)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066595 |
Source
|
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40119-17-3, 20329-82-2 |
Source
|
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40119-17-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20329-82-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020329822 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (3,4-Dimethoxyphenyl)hydrazine monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040119173 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hydrazine, (3,4-dimethoxyphenyl)-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3,4-dimethoxyphenyl)hydrazine monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.796 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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